Cas no 1250638-66-4 (methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate)

• Product Name: methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate
• CAS No: 1250638-66-4
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 5863557
• PubChem ID: 61923656
• Update Time: 2025-10-31

methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoic acid, α-amino-α-methyl-2,5-dioxo-, methyl ester
• Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate
• CS-0346721
• AKOS011197584
• 1250638-66-4
• EN300-1123584
• methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate

• Inchi： 1S/C9H14N2O4/c1-9(10,8(14)15-2)5-11-6(12)3-4-7(11)13/h3-5,10H2,1-2H3
• InChI Key： NQHCKFNPLARSCA-UHFFFAOYSA-N
• SMILES： C(N1C(CCC1=O)=O)C(N)(C)C(=O)OC

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 395.7±32.0 °C(Predicted)
• pka: 5.32±0.25(Predicted)

Additional information on methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate

Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate (CAS No. 1250638-66-4): A Comprehensive Overview

Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate, identified by its CAS number 1250638-66-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex structure that includes an amino group, a dioxopyrrolidine moiety, and a methylpropanoate ester, has garnered attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate is characterized by its intricate arrangement of functional groups. The presence of the amino group and the dioxopyrrolidine ring suggests a high degree of reactivity, making it a valuable intermediate in organic synthesis. Furthermore, the ester functionality at the terminal position of the molecule allows for further derivatization, opening up numerous possibilities for structural modifications and functional group transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The dioxopyrrolidine scaffold, in particular, has been extensively studied for its potential as a pharmacophore in various therapeutic areas. Research has shown that compounds containing this moiety exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate aligns with this trend, offering a promising platform for further exploration.

The synthesis of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the dioxopyrrolidine ring through cyclization reactions. Subsequent steps involve the introduction of the amino group and the esterification of the methylpropanoate moiety. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yields and purity.

The chemical properties of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate make it a versatile building block in medicinal chemistry. Its ability to undergo various transformations allows researchers to tailor its structure for specific biological targets. For instance, modifications at the amino group can be used to enhance binding affinity to biological receptors, while changes at the ester position can influence metabolic stability and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The< strong>dioxopyrrolidine ring has been found to be particularly effective in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate has been investigated for its potential role in these areas, with preliminary results suggesting promising activity against certain cancer cell lines.

In addition to its pharmaceutical applications, Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate also finds utility in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical and thermal properties. The compound's ability to form stable complexes with other molecules also opens up possibilities for applications in catalysis and molecular recognition technologies.

The safety profile of Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. As with any chemical substance, proper handling procedures should be followed to minimize exposure risks.

The future prospects for Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate are bright, with ongoing research aimed at expanding its applications across various fields. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced properties. Collaborative efforts between academia and industry will play a crucial role in translating laboratory findings into tangible benefits for society.

In conclusion, Methyl 2-amino-3-(2,5-dioxopyrrolidin-1-yl)-2-methylpropanoate (CAS No. 1250638-66-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its complex structure and versatile reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to global challenges. As our understanding of its properties continues to grow, so too will its impact on science and technology.